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Chemical Profile of 3,4-Hexanediol

The table below summarizes the key identifiers and physical properties of 3,4-Hexanediol from the search

results.

Property Value / Identifier

CAS Registry Number 922-17-8 [1], 22520-39-4 (for the meso form) [2]

Molecular Formula C₆H₁₄O₂ [2] [1]

Molecular Weight 118.17 g/mol [1]

IUPAC Name hexane-3,4-diol [1]

Melting Point 90.1 - 90.2 °C [1]

Boiling Point 233 - 234 °C [1]
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The search results did not contain a full experimental NMR spectrum for 3,4-hexanediol. However, the

following workflow, based on general NMR principles and information from the search results, outlines how

you can approach its characterization.

Start: 3,4-Hexanediol Sample

1. Predict Chemical Shifts

2. Acquire NMR Spectra

3. Analyze for Stereoisomers

4. Report Data

Click to download full resolution via product page

Predict Chemical Shifts

You can estimate the expected proton chemical shifts (δ) for 3,4-hexanediol based on its structure and

general NMR principles [3] [4]. The molecule has a plane of symmetry, which simplifies its spectrum.

Proton Group Predicted Chemical Shift (δ in ppm) Multiplicity & Integration

-CH₃ (terminal methyl) ~0.9 ppm Triplet, 6H

-CH₂- (methylene) ~1.3 - 1.5 ppm Complex multiplet, 4H
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Proton Group Predicted Chemical Shift (δ in ppm) Multiplicity & Integration

>CH-OH (methine) ~3.4 - 4.0 ppm Multiplet, 2H

-OH (hydroxyl) ~2.0 - 4.0 ppm (variable) Singlet, 2H

Acquire NMR Spectra

For a full characterization, acquiring both ¹H and ¹³C NMR spectra is highly recommended [4].

Sample Preparation: Follow established protocols. Dissolve ~5-10 mg of the compound in 0.6-0.7

mL of a deuterated solvent like acetone-d₆ or DMSO-d₆ [5].
Quantitative NMR (qNMR): For high-precision analysis, you can use qNMR, which is known for an

accuracy and precision of about ±1% [4]. This is particularly useful for confirming purity and
concentration.

Analyze for Stereoisomers

A key aspect of characterizing 3,4-hexanediol is identifying its stereoisomers.

Chiral Diols: The search results indicate that chiral forms of 3,4-hexanediol can be produced via

enzymatic cascades [6].
Meso Form: The compound with CAS 22520-39-4 is explicitly identified as the meso form [2]. The

meso stereoisomer will have a different and simpler NMR spectrum compared to the chiral
enantiomers due to its internal symmetry.

Key Considerations for Researchers

Stereochemistry Impact: The stereochemistry of your 3,4-hexanediol sample (whether it is the

meso form or a chiral isomer) will significantly influence its NMR spectrum and its applicability in
synthesizing chiral products like dioxolanes [6].

Protocol Standardization: To ensure your NMR data is reproducible and reliable, it is good practice
to follow a standardized protocol for parameters such as temperature, concentration, and number of

scans [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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